1-(1,4-Dioxa-spiro[4.5]dec-7-en-8-yl)-pyrrolidine

• CAS RN: 57440-57-0
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 1-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)pyrrolidine
• InChI: InChI=1S/C12H19NO2/c1-2-8-13(7-1)11-3-5-12(6-4-11)14-9-10-15-12/h3H,1-2,4-10H2
• InChI Key: RFIQCNQKQADCRU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CCC3(CC2)OCCO3

Description

1-(1,4-Dioxa-spiro[4.5]dec-7-en-8-yl)-pyrrolidine is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(1,4-Dioxa-spiro[4.5]dec-7-en-8-yl)-pyrrolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1,4-Dioxa-spiro[4.5]dec-7-en-8-yl)-pyrrolidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Reflux a solution of 1,4-cyclohexanedione mono-ethylene ketal (10.4 g, 66.5 mmol) and pyrrolidine (4.96 g, 69.8 mmol) and p-toluenesulfonic acid monohydrate (0.13 g, 0.66 mmol) in 50 mL cyclohexane overnight with a Dean-Stark trap and drying tube. Filter the mixture, wash with Et2O and concentrate the brown filtrate to afford 4.20 g of 1-(1,4-dioxa-spiro[4.5]dec-7-en-8-yl)-pyrrolidine as brown oil